(4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C17H17N5OS/c1-12-2-3-13-15(10-12)24-17(20-13)22-8-6-21(7-9-22)16(23)14-11-18-4-5-19-14/h2-5,10-11H,6-9H2,1H3
• InChI Key: NTFGGUQOUJWUAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=NC=CN=C4
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

(4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(pyrazin-2-yl)methanone, also known as MBTPM, is a chemical compound that has shown potential in scientific research applications.

Scientific Research Applications

Development of Macozinone for TB Treatment

Macozinone is an example of a piperazine-benzothiazinone derivative (PBTZ169) currently in Phase 1/2 clinical studies for treating tuberculosis (TB). This compound targets decaprenylphosphoryl ribose oxidase DprE1, crucial for the synthesis of essential arabinan polymers in the cell wall of the TB pathogen, Mycobacterium tuberculosis. Pilot clinical studies highlight its potential to enhance TB drug regimens significantly (Makarov & Mikušová, 2020).

DNA Minor Groove Binders

The synthetic dye Hoechst 33258 is a prominent example of a compound that binds strongly to the minor groove of double-stranded B-DNA, showing specificity for AT-rich sequences. It is utilized extensively in cell biology for chromosome and nuclear staining, showcasing its importance beyond therapeutic uses into broader biological research applications (Issar & Kakkar, 2013).

Phenothiazines Biological Activities

Recent studies have identified phenothiazines with various biological activities, including antibacterial, antifungal, anticancer, antiviral, and anti-inflammatory effects. These activities result from interactions with biological systems through pharmacophoric substituents, multicyclic ring systems, and their ability to penetrate biological membranes (Pluta, Morak-Młodawska, & Jeleń, 2011).

Piperazine Derivatives in Therapeutic Use

Piperazine derivatives are widely recognized for their medicinal importance, found in a range of drugs with varied therapeutic uses such as antipsychotic, antidepressant, anticancer, and antiviral activities. Their pharmacokinetic and pharmacodynamic properties can be significantly affected by modifications to the piperazine nucleus (Rathi, Syed, Shin, & Patel, 2016).

High Energy Density Materials

The study of azine energetic compounds , including pyrazine derivatives, has been a focal point in the field of high-nitrogen containing energy materials. These compounds have potential applications in propellants, mixed explosives, and gas generators, highlighting their broad prospect in energetic materials (Yongjin & Shuhong, 2019).